Methyl 2-methoxy-4-(4-methylpiperazin-1-yl)benzoate

• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol
• IUPAC Name: methyl 2-methoxy-4-(4-methylpiperazin-1-yl)benzoate
• InChI: InChI=1S/C14H20N2O3/c1-15-6-8-16(9-7-15)11-4-5-12(14(17)19-3)13(10-11)18-2/h4-5,10H,6-9H2,1-3H3
• InChI Key: FUCOWYCBISCAER-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC(=C(C=C2)C(=O)OC)OC

Description

Methyl 2-methoxy-4-(4-methylpiperazin-1-yl)benzoate is a useful research compound. Its molecular formula is C14H20N2O3 and its molecular weight is 264.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Methyl 2-methoxy-4-fluoro-benzoate (1.6 gr, 9.7 mmol), K2CO3 (1.3 gr, 9.7 mmol) and N-methyl piperazine (1.3 mL, 11.7 mmol) were heated at 100° C. in DMSO (5 mL) for 20 hours. Reaction mixture was diluted with DCM and washed with water. Organic phase was dried over sodium sulfate and evaporated to dryness. Column chromatography purification on silica gel using dichloromethane/methanol 95:5 as the eluant, afforded 1.7 g (yield 66%) of the title compound.

Synthesis routes and methods II

Procedure details